![molecular formula C30H42N7O19P3S B1249384 Caffeoyl-coa](/img/structure/B1249384.png)
Caffeoyl-coa
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Overview
Description
Caffeoyl-CoA is an acyl CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of caffeic acid. It derives from a caffeic acid. It is a conjugate acid of a this compound(4-).
Scientific Research Applications
Enzymatic Synthesis and Radiolabeling
Caffeoyl-CoA plays a crucial role in the enzymatic synthesis of hydroxycinnamate-CoA thioesters, substrates for biosynthesis of lignin and hydroxycinnamate esters of polysaccharides and other polymers in plant cell walls. A study demonstrated the synthesis of this compound along with other thioesters using recombinant enzymes from wheat, tobacco, and Arabidopsis. These thioesters were purified for investigation of cell wall biosynthesis, and methods presented were efficient for preparation of hydroxycinnamate thioesters (Rautengarten et al., 2010).
Role in Plant Cell Wall Reinforcement
This compound is involved in plant cell wall reinforcement, particularly in response to disease resistance. In cultured parsley cells, this compound 3-O-methyltransferase activity rapidly increases upon elicitor treatment, indicative of its role in the plant's defense mechanism (Pakusch & Matern, 1991).
Lignin Biosynthesis
This compound is integral in lignin biosynthesis, particularly in methylation processes essential for monolignol biosynthesis. Studies on enzymes like CCoAOMT from Sorghum bicolor and other plants have elucidated the mechanisms and substrate specificity involved in lignin biosynthesis, emphasizing the importance of this compound in these pathways (Walker et al., 2016).
Biosynthesis and Turnover of Plant Phenolic Compounds
This compound plays a role in the synthesis and turnover of major plant phenolic compounds. A study on tobacco stem extracts identified a protein hydrolyzing hydroxycinnamoyl-CoA esters, highlighting the enzyme's capability in the synthesis of shikimate and quinate esters, substrates in phenylpropanoid biosynthesis (Hoffmann et al., 2003).
Methylation Pathways in Lignin Biosynthesis
Research on tobacco plants with altered this compound O-methyltransferase (CCoAOMT) gene expression revealed significant changes in lignin content and composition, providing direct evidence of CCoAOMT's essential role in lignin biosynthesis (Zhong et al., 1998).
Properties
Molecular Formula |
C30H42N7O19P3S |
---|---|
Molecular Weight |
929.7 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enethioate |
InChI |
InChI=1S/C30H42N7O19P3S/c1-30(2,25(43)28(44)33-8-7-20(40)32-9-10-60-21(41)6-4-16-3-5-17(38)18(39)11-16)13-53-59(50,51)56-58(48,49)52-12-19-24(55-57(45,46)47)23(42)29(54-19)37-15-36-22-26(31)34-14-35-27(22)37/h3-6,11,14-15,19,23-25,29,38-39,42-43H,7-10,12-13H2,1-2H3,(H,32,40)(H,33,44)(H,48,49)(H,50,51)(H2,31,34,35)(H2,45,46,47)/b6-4+/t19-,23-,24-,25+,29-/m1/s1 |
InChI Key |
QHRGJMIMHCLHRG-ZSELIEHESA-N |
Isomeric SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCSC(=O)/C=C/C4=CC(=C(C=C4)O)O)O |
SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C=CC4=CC(=C(C=C4)O)O)O |
Canonical SMILES |
CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C=CC4=CC(=C(C=C4)O)O)O |
Synonyms |
caffeoyl-CoA caffeoyl-coenzyme A coenzyme A, caffeoyl- |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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